Cas no 128225-38-7 (1-(piperidin-4-yl)imidazolidin-2-one hydrochloride)

• Product Name: 1-(piperidin-4-yl)imidazolidin-2-one hydrochloride
• CAS No: 128225-38-7
• MF: C₈H₁₆ClN₃O
• MW: 205.685140609741
• CID: 4457228
• PubChem ID: 13031758
• Update Time: 2025-10-23

1-(piperidin-4-yl)imidazolidin-2-one hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-piperidin-4-ylimidazolidin-2-one,hydrochloride
• 1-(Piperidin-4-yl)imidazolidin-2-one hydrochloride
• EN300-49777
• 1-(piperidin-4-yl)imidazolidin-2-onehydrochloride
• F2147-0902
• 1-piperidin-4-ylimidazolidin-2-one;hydrochloride
• 128225-38-7
• Z600397700
• DB-092697
• 1-(Piperidin-4-yl)imidazolidin-2-one HCl
• AKOS026671806
• KS-6167
• SCHEMBL1438916
• CS-0250117
• 1-Piperidin-4-yl-imidazolidin-2-one Hydrochloride
• DFA22538
• 828-767-4
• 1-(piperidin-4-yl)imidazolidin-2-one hydrochloride

• MDL： MFCD12197271
• Inchi： 1S/C8H15N3O.ClH/c12-8-10-5-6-11(8)7-1-3-9-4-2-7;/h7,9H,1-6H2,(H,10,12);1H
• InChI Key： MSCRZQUYAZXXTH-UHFFFAOYSA-N
• SMILES： Cl.O=C1NCCN1C1CCNCC1

Computed Properties

• Exact Mass: 205.0981898g/mol
• Monoisotopic Mass: 205.0981898g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 177
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 44.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines

Additional information on 1-(piperidin-4-yl)imidazolidin-2-one hydrochloride

Comprehensive Overview of 1-(piperidin-4-yl)imidazolidin-2-one hydrochloride (CAS No. 128225-38-7)

1-(piperidin-4-yl)imidazolidin-2-one hydrochloride (CAS No. 128225-38-7) is a chemically significant compound widely utilized in pharmaceutical research and organic synthesis. This hydrochloride salt derivative combines a piperidine ring with an imidazolidin-2-one moiety, making it a versatile intermediate for drug discovery. Its molecular structure, characterized by the presence of both cyclic amine and urea-like functional groups, enables diverse applications in medicinal chemistry, particularly in the development of central nervous system (CNS) targeting agents and enzyme inhibitors.

Recent trends in pharmaceutical research highlight the growing demand for heterocyclic compounds like 1-(piperidin-4-yl)imidazolidin-2-one hydrochloride. Scientists are increasingly exploring its potential in designing neuroprotective agents and G-protein-coupled receptor (GPCR) modulators. The compound's unique scaffold aligns with current interests in small-molecule therapeutics for neurodegenerative diseases, such as Alzheimer's and Parkinson's, where piperidine-based derivatives are frequently investigated for their blood-brain barrier permeability.

From a synthetic chemistry perspective, CAS No. 128225-38-7 serves as a valuable building block for structure-activity relationship (SAR) studies. Its imidazolidin-2-one core offers hydrogen-bonding capabilities, while the piperidin-4-yl group provides spatial flexibility for molecular interactions. Researchers often modify these functional groups to optimize pharmacokinetic properties, addressing common challenges like oral bioavailability and metabolic stability—key concerns in modern drug development queries.

Analytical characterization of 1-(piperidin-4-yl)imidazolidin-2-one hydrochloride typically involves techniques such as nuclear magnetic resonance (NMR), high-performance liquid chromatography (HPLC), and mass spectrometry (MS). These methods confirm its high purity (>98%), a critical parameter for reliable research outcomes. The compound's solubility profile—freely soluble in water and polar organic solvents—makes it particularly useful for in vitro assays and formulation studies, frequently discussed in pharmaceutical forums.

In the context of green chemistry advancements, synthetic routes to CAS No. 128225-38-7 have evolved to minimize hazardous byproducts. Contemporary protocols emphasize atom economy and catalytic processes, reflecting the industry's shift toward sustainable practices. This aligns with frequent search queries about eco-friendly synthesis of pharmaceutical intermediates, demonstrating the compound's relevance to current scientific priorities.

The safety profile of 1-(piperidin-4-yl)imidazolidin-2-one hydrochloride has been extensively documented in material safety data sheets (MSDS). While not classified as high-risk, standard laboratory precautions for amine-containing compounds apply, including proper ventilation and personal protective equipment (PPE)—a topic regularly searched by laboratory professionals. Its stability under ambient conditions facilitates storage and handling, contributing to its popularity as a research chemical.

Emerging applications of this compound include its use in bioconjugation chemistry and proteolysis-targeting chimera (PROTAC) design. These cutting-edge areas leverage its dual functional groups to create bifunctional molecules, addressing trending research themes like targeted protein degradation. Such applications position CAS No. 128225-38-7 at the forefront of contemporary drug discovery methodologies.

Commercial availability of 1-(piperidin-4-yl)imidazolidin-2-one hydrochloride through major chemical suppliers ensures accessibility for global research institutions. Pricing trends and bulk synthesis options are common search parameters, reflecting the compound's established role in pharmaceutical R&D pipelines. Custom modifications, including isotopic labeling or salt form variations, cater to specialized research needs frequently inquired about in scientific procurement discussions.

Patent literature reveals numerous derivatives of 1-(piperidin-4-yl)imidazolidin-2-one scaffold claimed for various therapeutic indications, particularly in neurological disorders and inflammatory conditions. This intellectual property landscape underscores the compound's structural value, with recent filings focusing on selective receptor modulation—a hot topic in precision medicine development.

In summary, 1-(piperidin-4-yl)imidazolidin-2-one hydrochloride (CAS No. 128225-38-7) represents a pharmaceutically important chemical entity with broad utility. Its structural features respond to multiple current research demands, from CNS drug development to innovative therapeutic modalities, while its well-established synthesis and handling protocols make it a practical choice for diverse laboratory applications. Continued investigation of this scaffold will likely yield novel bioactive molecules addressing unmet medical needs.